Cas no 1326830-35-6 (ethyl 4-[1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate)

• Product Name: ethyl 4-[1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate
• CAS No: 1326830-35-6
• MF: C₂₃H₂₆N₆O₄
• MW: 450.490344524384
• CID: 5323302
• Update Time: 2025-06-08

ethyl 4-[1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-({[1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl]carbonyl}amino)piperidine-1-carboxylate
• ethyl 4-[[1-(3-methoxyphenyl)-5-pyridin-4-yltriazole-4-carbonyl]amino]piperidine-1-carboxylate
• STL126844
• ethyl 4-(1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamido)piperidine-1-carboxylate
• ethyl 4-[1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate

• Inchi： 1S/C23H26N6O4/c1-3-33-23(31)28-13-9-17(10-14-28)25-22(30)20-21(16-7-11-24-12-8-16)29(27-26-20)18-5-4-6-19(15-18)32-2/h4-8,11-12,15,17H,3,9-10,13-14H2,1-2H3,(H,25,30)
• InChI Key： NFRNDSMKQOAXGZ-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)NC(C1=C(C2C=CN=CC=2)N(C2C=CC=C(C=2)OC)N=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 653
• XLogP3: 2.3
• Topological Polar Surface Area: 112

Additional information on ethyl 4-[1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate

Comprehensive Overview of Ethyl 4-[1-(3-Methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate (CAS No. 1326830-35-6)

The compound ethyl 4-[1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate (CAS No. 1326830-35-6) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a 1,2,3-triazole core linked to a piperidine moiety and a pyridinyl group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its ability to interact with enzymes and receptors involved in critical cellular processes.

In recent years, the demand for heterocyclic compounds like 1326830-35-6 has surged due to their versatility in drug design. The 1,2,3-triazole scaffold, in particular, is known for its stability and bioisosteric properties, often serving as a surrogate for amide bonds in peptidomimetics. This compound’s piperidine-1-carboxylate segment further enhances its pharmacokinetic profile, improving solubility and membrane permeability—key factors in modern drug development. As such, it aligns with current trends in small-molecule therapeutics and targeted drug delivery systems.

The synthesis of ethyl 4-[1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate typically involves multi-step organic reactions, including click chemistry for the triazole formation and amide coupling strategies. These methods are widely discussed in academic circles, reflecting the growing interest in efficient synthetic routes for complex molecules. Notably, the incorporation of a 3-methoxyphenyl group may contribute to enhanced binding affinity, a topic frequently explored in structure-activity relationship (SAR) studies.

From a commercial perspective, CAS No. 1326830-35-6 is often sought after by pharmaceutical companies and research institutions focusing on kinase inhibitors and GPCR modulators. Its structural features resemble those of known bioactive compounds, making it a valuable intermediate in the development of new therapeutic agents. Online searches for terms like "triazole-based drug candidates" or "piperidine derivatives in medicine" highlight the relevance of this compound in contemporary research.

Safety and handling of 1326830-35-6 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. However, researchers are advised to consult material safety data sheets (MSDS) for specific guidelines. The compound’s stability and storage requirements are also critical considerations, especially for long-term studies involving high-throughput screening or in vivo assays.

In conclusion, ethyl 4-[1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate represents a fascinating example of modern medicinal chemistry. Its combination of a triazole ring, piperidine backbone, and pyridinyl substituent offers a rich platform for innovation in drug discovery. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and next-generation therapeutics.